Cas no 1533663-50-1 (2-Fluoro-2-(5-fluoro-2-methylphenyl)acetic acid)
2-Fluoro-2-(5-fluoro-2-methylphenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- CS-0344382
- EN300-1138482
- 2-fluoro-2-(5-fluoro-2-methylphenyl)aceticacid
- 2-fluoro-2-(5-fluoro-2-methylphenyl)acetic acid
- 1533663-50-1
- AKOS017919443
- 2-Fluoro-2-(5-fluoro-2-methylphenyl)acetic acid
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- Inchi: 1S/C9H8F2O2/c1-5-2-3-6(10)4-7(5)8(11)9(12)13/h2-4,8H,1H3,(H,12,13)
- InChI Key: PJCWWHCCEJRXOK-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)C1C=C(C=CC=1C)F
Computed Properties
- Exact Mass: 186.04923582g/mol
- Monoisotopic Mass: 186.04923582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 37.3Ų
2-Fluoro-2-(5-fluoro-2-methylphenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1138482-0.05g |
2-fluoro-2-(5-fluoro-2-methylphenyl)acetic acid |
1533663-50-1 | 95% | 0.05g |
$768.0 | 2023-10-26 | |
| Enamine | EN300-1138482-0.1g |
2-fluoro-2-(5-fluoro-2-methylphenyl)acetic acid |
1533663-50-1 | 95% | 0.1g |
$804.0 | 2023-10-26 | |
| Enamine | EN300-1138482-0.25g |
2-fluoro-2-(5-fluoro-2-methylphenyl)acetic acid |
1533663-50-1 | 95% | 0.25g |
$840.0 | 2023-10-26 | |
| Enamine | EN300-1138482-0.5g |
2-fluoro-2-(5-fluoro-2-methylphenyl)acetic acid |
1533663-50-1 | 95% | 0.5g |
$877.0 | 2023-10-26 | |
| Enamine | EN300-1138482-1.0g |
2-fluoro-2-(5-fluoro-2-methylphenyl)acetic acid |
1533663-50-1 | 1g |
$1286.0 | 2023-06-09 | ||
| Enamine | EN300-1138482-2.5g |
2-fluoro-2-(5-fluoro-2-methylphenyl)acetic acid |
1533663-50-1 | 95% | 2.5g |
$1791.0 | 2023-10-26 | |
| Enamine | EN300-1138482-5.0g |
2-fluoro-2-(5-fluoro-2-methylphenyl)acetic acid |
1533663-50-1 | 5g |
$3728.0 | 2023-06-09 | ||
| Enamine | EN300-1138482-10.0g |
2-fluoro-2-(5-fluoro-2-methylphenyl)acetic acid |
1533663-50-1 | 10g |
$5528.0 | 2023-06-09 | ||
| Enamine | EN300-1138482-1g |
2-fluoro-2-(5-fluoro-2-methylphenyl)acetic acid |
1533663-50-1 | 95% | 1g |
$914.0 | 2023-10-26 | |
| Enamine | EN300-1138482-5g |
2-fluoro-2-(5-fluoro-2-methylphenyl)acetic acid |
1533663-50-1 | 95% | 5g |
$2650.0 | 2023-10-26 |
2-Fluoro-2-(5-fluoro-2-methylphenyl)acetic acid Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 2-Fluoro-2-(5-fluoro-2-methylphenyl)acetic acid
Comprehensive Overview of 2-Fluoro-2-(5-fluoro-2-methylphenyl)acetic acid (CAS No. 1533663-50-1)
2-Fluoro-2-(5-fluoro-2-methylphenyl)acetic acid (CAS No. 1533663-50-1) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its fluoro-substituted phenyl ring and acetic acid moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated building blocks in modern medicinal chemistry.
The compound's CAS number 1533663-50-1 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its molecular structure, featuring a 2-fluoro-2-(5-fluoro-2-methylphenyl) backbone, contributes to its stability and reactivity, making it a valuable candidate for cross-coupling reactions and other synthetic transformations. Recent studies highlight its role in developing small-molecule inhibitors targeting enzymes and receptors, aligning with the growing trend of personalized medicine and targeted therapies.
In the context of green chemistry, 2-Fluoro-2-(5-fluoro-2-methylphenyl)acetic acid is being explored for its compatibility with sustainable synthesis methods. As industries shift toward eco-friendly processes, this compound's potential for low-waste production and high atom economy positions it as a promising candidate for large-scale applications. Additionally, its fluorinated structure aligns with the rising interest in bioisosteres, which are increasingly used to optimize drug pharmacokinetics and reduce toxicity.
The compound's relevance extends to material science, where fluorinated aromatics are employed in designing advanced polymers and liquid crystals. Its dual fluorine atoms enhance thermal stability and electronic properties, making it suitable for optoelectronic devices and high-performance coatings. This multidisciplinary applicability underscores its importance in both academic and industrial settings.
From a commercial perspective, CAS No. 1533663-50-1 is listed in major chemical catalogs, with suppliers emphasizing its high purity and custom synthesis options. The compound's pricing and availability are frequently queried in chemical marketplaces, reflecting its demand among researchers and manufacturers. Analytical data, such as NMR spectra and HPLC chromatograms, are often provided to ensure quality control, addressing the stringent requirements of regulatory bodies.
In summary, 2-Fluoro-2-(5-fluoro-2-methylphenyl)acetic acid (CAS No. 1533663-50-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its fluorinated architecture and synthetic versatility make it a cornerstone in modern chemical research, driving innovations across multiple industries. As scientific advancements continue, this compound is poised to play a pivotal role in addressing contemporary challenges in drug development and sustainable technology.
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